- Lipoxygenase inhibitors from the essential oil of garlic. Markovnikov addition of the allyldithio radical to olefins, Journal of the American Chemical Society, 1988, 110(23), 7813-27
Cas no 62488-53-3 (3-vinyl-4H-1,2-dithiin)
3-vinyl-4H-1,2-dithiin structure
Product Name:3-vinyl-4H-1,2-dithiin
3-vinyl-4H-1,2-dithiin Chemical and Physical Properties
Names and Identifiers
-
- 3-vinyl-4H-1,2-dithiin
- 3-ethenyl-3,4-dihydrodithiine
- 1,2-Dithi-5-ene, 3-ethenyl
- 3,4-Dihydro-3-vinyl-1,2-dithiin
- 3-Ethenyl-1,2-dithi-5-ene
- 3-Vinyl-1,2-dithi-5-ene
- 3-Vinyl-1,2-dithiocyclohex-5-ene
- 4H-1,2-Dithiin, 3-ethenyl
- SCHEMBL1301059
- 3-Vdtii
- 3-Ethenyl-3,4-dihydro-1,2-dithiin
- 1,2-Dithiin, 3-ethenyl-3,4-dihydro-
- 3-Vinyl-1,2-dithiacyclohex-5-ene
- DTXSID40978072
- 3-Vinyl-3,4-dihydro-1,2-dithiine #
- 3-Vinyl-3,4-dihydro-1,2-dithiine
- 3-Vinyl-(4H)-1,2-dithiine
- 3-vinyl-[4H]-1,2-dithin
- 62488-53-3
- 3-Vinyl-1,2-dithiin
- DB-218202
-
- Inchi: 1S/C6H8S2/c1-2-6-4-3-5-7-8-6/h2-3,5-6H,1,4H2
- InChI Key: NLHCAGKOLUBCBZ-UHFFFAOYSA-N
- SMILES: S1C(C=C)CC=CS1
Computed Properties
- Exact Mass: 144.00684
- Monoisotopic Mass: 144.00674260g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 8
- Rotatable Bond Count: 1
- Complexity: 107
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 50.6Ų
Experimental Properties
- PSA: 0
3-vinyl-4H-1,2-dithiin Production Method
Production Method 1
Reaction Conditions
1.1
Reference
3-vinyl-4H-1,2-dithiin Raw materials
3-vinyl-4H-1,2-dithiin Preparation Products
3-vinyl-4H-1,2-dithiin Related Literature
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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